Cas no 1708080-19-6 (2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one)

• Product Name: 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
• CAS No: 1708080-19-6
• MF: C₁₀H₁₄N₄OS
• MW: 238.309360027313
• CID: 6329268
• PubChem ID: 136910324
• Update Time: 2026-03-11

2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(thiomorpholin-4-yl)-3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-one
• 1708080-19-6
• 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
• 2-Thiomorpholin-4-yl-3,5,6,7-tetrahydro-pyrrolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C10H14N4OS/c15-9-7-5-11-6-8(7)12-10(13-9)14-1-3-16-4-2-14/h11H,1-6H2,(H,12,13,15)
• InChI Key： XSIBYRHVFSCWBY-UHFFFAOYSA-N
• SMILES： S1CCN(C2=NC3CNCC=3C(N2)=O)CC1

Computed Properties

• Exact Mass: 238.08883226g/mol
• Monoisotopic Mass: 238.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 82Ų

2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one Security Information

• Storage Condition：(BD621837)

Additional information on 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one

Comprehensive Overview of 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1708080-19-6)

2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1708080-19-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolopyrimidinones, which are known for their diverse biological activities. The presence of a thiomorpholino moiety enhances its pharmacological properties, making it a subject of interest for drug discovery and development.

The molecular structure of 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one combines a pyrrolopyrimidine core with a thiomorpholine substituent, offering a versatile scaffold for medicinal chemistry. Researchers have explored its potential as a kinase inhibitor, given the relevance of pyrrolopyrimidine derivatives in targeting protein kinases involved in cancer and inflammatory diseases. The compound's CAS No. 1708080-19-6 is frequently searched in scientific databases, reflecting its growing importance in preclinical studies.

In recent years, the demand for novel heterocyclic compounds like 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one has surged, driven by advancements in targeted therapy and personalized medicine. Its thiomorpholino group is particularly noteworthy, as sulfur-containing heterocycles often exhibit enhanced binding affinity and metabolic stability. This aligns with current trends in drug design, where researchers prioritize compounds with improved pharmacokinetic profiles.

The synthesis of 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for further biological evaluation.

From a therapeutic perspective, 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one has been investigated for its potential role in modulating enzymatic pathways. Its pyrrolopyrimidinone core is structurally analogous to purine bases, enabling interactions with enzymes involved in nucleotide metabolism. This property has sparked interest in its application for treating metabolic disorders and autoimmune conditions.

In the context of AI-driven drug discovery, compounds like 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one are often screened using computational models to predict their bioactivity. The integration of machine learning and molecular docking has accelerated the identification of promising candidates, reducing the time and cost associated with traditional drug development.

Environmental and safety considerations are also paramount when working with 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. Researchers are encouraged to consult safety data sheets (SDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

The future of 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one lies in its potential to bridge gaps in unmet medical needs. As the scientific community continues to explore its mechanisms of action, collaborations between academia and industry will be essential to translate findings into clinical applications. Its CAS No. 1708080-19-6 serves as a key identifier for researchers seeking to build upon existing knowledge.

In summary, 2-Thiomorpholino-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one represents a compelling example of how heterocyclic chemistry can drive innovation in drug development. Its unique structure, combined with emerging technologies like AI and computational biology, positions it as a valuable asset for future therapeutic breakthroughs.